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Introduction

Protein aggregation is a pathological hallmark of numerous neurodegenerative diseases,
including Alzheimer's, Parkinson's, and frontotemporal dementia.[1][2][3] These aggregates,
formed from misfolded proteins such as tau and a-synuclein, disrupt cellular function and lead
to neuronal death.[2][4] Chaperone-mediated autophagy (CMA) is a selective cellular
degradation pathway responsible for identifying and removing specific soluble proteins,
including those prone to aggregation.[5][6][7] A key component of this pathway is the
Lysosome-Associated Membrane Protein type 2A (LAMP2A), which acts as the receptor for
substrate proteins targeted for lysosomal degradation.[1][8]

CA77.1is a potent, brain-penetrant, and orally bioactive small molecule activator of CMA.[9]
[10] Its primary mechanism of action is to increase the expression of the LAMP2A receptor on
lysosomes, thereby enhancing the cell's capacity to clear CMA-substrate proteins.[5][8][10]
This unique property makes CA77.1 a valuable chemical tool for investigating the role of CMA
in protein aggregation and for exploring potential therapeutic strategies aimed at clearing
pathogenic protein aggregates.[5][8] Studies have shown that enhancing CMA with CA77.1 can
reduce the pathology associated with tau and TDP-43 aggregation in mouse models, improving
both neuropathological and behavioral outcomes.[8][9][10]

Mechanism of Action: CA77.1 Signaling Pathway
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CA77.1 enhances the clearance of aggregation-prone proteins by upregulating the key
receptor in the Chaperone-Mediated Autophagy (CMA) pathway. The diagram below illustrates
this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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